Cas no 7755-94-4 (2-Chloro-3-(2-pyridinyl)quinoxaline)

• Product Name: 2-Chloro-3-(2-pyridinyl)quinoxaline
• CAS No: 7755-94-4
• MF: C₁₃H₈ClN₃
• MW: 241.675721168518
• MDL: MFCD18431068
• CID: 4716936
• Update Time: 2025-04-24

2-Chloro-3-(2-pyridinyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-pyridinyl)quinoxaline
• 2-Chloro-3-(pyridin-2-yl)quinoxaline
• 2-Chloro-3-(2-pyridinyl)quinoxaline

• MDL： MFCD18431068
• Inchi： 1S/C13H8ClN3/c14-13-12(11-7-3-4-8-15-11)16-9-5-1-2-6-10(9)17-13/h1-8H
• InChI Key： XREBXTNLPCVMQI-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CN=2)N=C2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Topological Polar Surface Area: 38.7

Additional information on 2-Chloro-3-(2-pyridinyl)quinoxaline

2-Chloro-3-(2-pyridinyl)quinoxaline: A Comprehensive Overview

2-Chloro-3-(2-pyridinyl)quinoxaline, also known by its CAS number CAS No. 7755-94-4, is a heterocyclic compound with a unique structure that combines a quinoxaline core with a pyridine substituent and a chlorine atom. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 2-Chloro-3-(2-pyridinyl)quinoxaline consists of a quinoxaline ring system, which is a bicyclic structure formed by the fusion of two aromatic rings—a benzene ring and a pyrazine ring. The quinoxaline core is further substituted at the 2-position with a chlorine atom and at the 3-position with a pyridinyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and applications.

Recent studies have focused on the synthesis of quinoxaline derivatives, including 2-Chloro-3-(2-pyridinyl)quinoxaline, using efficient and environmentally friendly methods. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been particularly effective in constructing heterocyclic compounds with complex substitution patterns, such as those observed in CAS No. 7755-94-4.

In terms of applications, 2-Chloro-3-(2-pyridinyl)quinoxaline has shown promise in the field of optoelectronics. Its unique electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that the compound exhibits excellent charge transport properties and high stability under ambient conditions, which are critical for device performance.

The pharmacological potential of CAS No. 7755-94-4 has also been explored in recent years. Studies have demonstrated that this compound possesses anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for drug development. Additionally, its ability to interact with biological targets such as enzymes and receptors has been investigated, further highlighting its relevance in medicinal chemistry.

From a materials science perspective, 2-Chloro-3-(2-pyridinyl)quinoxaline has been utilized as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form strong coordination bonds with metal ions makes it an ideal component for designing porous materials with tailored properties.

In conclusion, 2-Chloro-3-(2-pyridinyl)quinoxaline, or CAS No. 7755-94-4, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.